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Compound of Interest

Compound Name: o-Tolidine dihydrochloride

Cat. No.: B147521 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of o-tolidine
dihydrochloride in water and common organic solvents. Designed for researchers, scientists,

and professionals in drug development, this document compiles available quantitative data,

details experimental protocols for solubility-dependent applications, and presents a logical

workflow for a key colorimetric assay.

Core Topic: Solubility of o-Tolidine Dihydrochloride
o-Tolidine dihydrochloride is a salt of the aromatic compound o-tolidine, and its solubility is a

critical parameter for its application in various analytical and synthetic procedures. Its utility as

a reagent, particularly in colorimetric assays, is directly influenced by its ability to dissolve in

aqueous and organic media.

Data Presentation: Quantitative Solubility of o-Tolidine
Dihydrochloride
The solubility of o-tolidine dihydrochloride has been reported with some variability in the

literature. The following table summarizes the available quantitative and qualitative data to

provide a comparative overview.
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Solvent Solubility Temperature (°C) Notes

Water 1.3 g/L[1] 25

Described as "slightly

soluble" at this

concentration.

≥ 10 g/L Not Specified

Based on a protocol

where 0.5 g dissolves

in 50 mL of water.

Generally described

as "soluble" or "highly

soluble".[2][3][4][5]

Not Specified

Manufacturer and

supplier data sheets

often provide this

qualitative description.

Methanol ≥ 10 g/L Not Specified

A commercially

available solution is

1% w/v.

Slightly Soluble Not Specified
Qualitative

description.

Ethanol Soluble Not Specified
Qualitative

description.

Ether Soluble Not Specified
Qualitative

description.

DMSO Slightly Soluble Not Specified
Qualitative

description.

Dilute Acids Soluble Not Specified
Qualitative

description.[6]

It is important to note that the solubility of o-tolidine dihydrochloride in aqueous solutions can

be influenced by pH and the presence of other salts.

Experimental Protocols
A primary application of o-tolidine dihydrochloride is in the colorimetric determination of free

and total residual chlorine in water samples. The following protocol is a representative method

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/33379
https://www.sigmaaldrich.com/HK/zh/product/sial/t8533
https://www.ncbi.nlm.nih.gov/books/NBK590882/table/toluidine_t01/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/426/557/p3029dat.pdf
https://www.tcichemicals.com/IN/en/p/T0254
https://pubchem.ncbi.nlm.nih.gov/compound/o-Tolidine
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.benchchem.com/product/b147521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for this analysis.

Preparation of o-Tolidine Reagent (0.1% w/v)
Reagent Weighing: Accurately weigh 1.0 g of o-tolidine dihydrochloride.

Acidic Dissolution: In a fume hood, carefully dissolve the weighed o-tolidine
dihydrochloride in 150 mL of concentrated hydrochloric acid.

Dilution: Quantitatively transfer the acidic solution to a 1 L volumetric flask and dilute to the

mark with deionized water.

Storage: Store the reagent in a dark, glass-stoppered bottle. The solution is reported to be

stable for approximately six months under these conditions.

Experimental Workflow for Total Residual Chlorine
Determination

Sample Preparation: Place a 10 mL aliquot of the water sample into a suitable container

(e.g., test tube or cuvette).

Reagent Addition: Add 0.5 mL of the prepared acidic o-tolidine reagent to the water sample.

Mixing: Thoroughly mix the solution by inverting the container several times.

Color Development: Allow the solution to stand for a minimum of 5 minutes to ensure full

color development. The presence of chlorine will result in a yellow-colored holoquinone.

Spectrophotometric Measurement: Measure the absorbance of the yellow solution at a

wavelength between 435-490 nm using a spectrophotometer.

Quantification: Determine the concentration of total residual chlorine by comparing the

absorbance reading to a pre-established calibration curve.

Mandatory Visualization
The following diagrams illustrate the logical workflow of the colorimetric chlorine analysis and a

conceptual representation of the solubility testing process.
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Reagent Preparation

Chlorine Analysis

Weigh 1.0 g o-Tolidine Dihydrochloride Dissolve in 150 mL conc. HCl Dilute to 1 L with DI Water Store in Dark Bottle

10 mL Water Sample Add 0.5 mL o-Tolidine Reagent Mix Solution Allow 5 min for Color Development Measure Absorbance (435-490 nm) Quantify Chlorine via Calibration Curve

Click to download full resolution via product page

Caption: Experimental workflow for chlorine analysis.

Start: Weigh o-Tolidine Dihydrochloride

Add Known Volume of Solvent

Agitate (Vortex, Sonicate)

Visually Observe for Dissolution

Soluble: Record Concentration

Clear Solution

Insoluble: Add More Solvent

Cloudy/Precipitate

Click to download full resolution via product page
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Caption: Conceptual workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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